Cas no 1019106-43-4 (2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide)

• Product Name: 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• CAS No: 1019106-43-4
• MF: C₂₄H₂₄N₆O
• MW: 412.486964225769
• CID: 6092000
• PubChem ID: 25668586
• Update Time: 2025-05-30

2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• Benzamide, 2-methyl-N-[4-[[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino]phenyl]-
• 1019106-43-4
• F2320-0174
• AKOS024638941
• SR-01000912011
• SR-01000912011-1
• 2-methyl-N-(4-((6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzamide

• Inchi： 1S/C24H24N6O/c1-15-7-5-6-8-21(15)24(31)26-20-11-9-19(10-12-20)25-22-13-14-23(28-27-22)30-18(4)16(2)17(3)29-30/h5-14H,1-4H3,(H,25,27)(H,26,31)
• InChI Key： AIPUVIXTVDOSOS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NN=C(N3C(C)=C(C)C(C)=N3)C=C2)C=C1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 412.20115941g/mol
• Monoisotopic Mass: 412.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 595.0±50.0 °C(Predicted)
• pka: 13.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

Introduction to 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide (CAS No. 1019106-43-4)

2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide (CAS No. 1019106-43-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique structure that combines elements of pyrazole and pyridazine moieties, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is characterized by a central benzamide core linked to a substituted phenyl ring and a pyridazine moiety. The presence of the 3,4,5-trimethylpyrazole group adds significant complexity and potential for biological activity. This compound has been the subject of numerous studies due to its potential as an inhibitor of various enzymes and receptors involved in disease pathways.

Recent research has highlighted the potential of 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a valuable tool in the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide has shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism behind this cytotoxic effect is believed to involve the disruption of cell cycle progression and induction of apoptosis.

The pharmacokinetic properties of 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, preclinical studies have shown that it exhibits low toxicity and good safety profiles in animal models.

The synthesis of 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The process typically begins with the formation of the pyridazine core through a condensation reaction followed by the introduction of the pyrazole moiety via a coupling reaction. The final step involves the attachment of the benzamide group to complete the molecule.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide in human subjects. Preliminary results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for inflammatory diseases and cancer.

In conclusion, 2-methyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide (CAS No. 1019106-43-4) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.